Cas no 1804238-92-3 (2-(Bromomethyl)-5-(3-bromopropyl)mandelic acid)
2-(Bromomethyl)-5-(3-bromopropyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-5-(3-bromopropyl)mandelic acid
-
- Inchi: 1S/C12H14Br2O3/c13-5-1-2-8-3-4-9(7-14)10(6-8)11(15)12(16)17/h3-4,6,11,15H,1-2,5,7H2,(H,16,17)
- InChI Key: NTKIQVRRPRQNEM-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1C(C(=O)O)O)CCCBr
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 248
- XLogP3: 2.8
- Topological Polar Surface Area: 57.5
2-(Bromomethyl)-5-(3-bromopropyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024777-250mg |
2-(Bromomethyl)-5-(3-bromopropyl)mandelic acid |
1804238-92-3 | 97% | 250mg |
499.20 USD | 2021-06-18 | |
| Alichem | A015024777-500mg |
2-(Bromomethyl)-5-(3-bromopropyl)mandelic acid |
1804238-92-3 | 97% | 500mg |
798.70 USD | 2021-06-18 | |
| Alichem | A015024777-1g |
2-(Bromomethyl)-5-(3-bromopropyl)mandelic acid |
1804238-92-3 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
2-(Bromomethyl)-5-(3-bromopropyl)mandelic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2-(Bromomethyl)-5-(3-bromopropyl)mandelic acid
Introduction to 2-(Bromomethyl)-5-(3-bromopropyl)mandelic Acid (CAS No. 1804238-92-3) and Its Emerging Applications in Chemical Biology
2-(Bromomethyl)-5-(3-bromopropyl)mandelic acid, identified by the CAS number 1804238-92-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features—specifically the presence of bromomethyl and bromopropyl substituents—offers a versatile platform for synthetic modifications and biological investigations. The dual halogenation pattern in its molecular structure makes it a valuable intermediate for the development of novel bioactive molecules, including potential therapeutic agents.
The bromomethyl group (—CH₂Br) at the C-2 position and the bromopropyl side chain (—CH₂CH₂CH₂Br) at the C-5 position provide reactive sites for further functionalization, enabling chemists to design complex derivatives with tailored properties. Such structural motifs are particularly useful in medicinal chemistry, where they facilitate the introduction of pharmacophoric elements necessary for drug-target interactions. The mandelic acid backbone itself contributes to solubility and metabolic stability, making this compound an attractive candidate for further exploration.
In recent years, the pharmaceutical industry has increasingly focused on leveraging halogenated compounds due to their enhanced binding affinity and metabolic profiles. Studies have demonstrated that molecules incorporating bromine atoms often exhibit improved bioavailability and prolonged half-life, attributes critical for successful drug development. The 2-(bromomethyl)-5-(3-bromopropyl)mandelic acid derivative aligns with this trend, offering a scaffold that can be modified to target various biological pathways.
One of the most promising applications of this compound lies in its role as a precursor for small-molecule probes used in drug discovery. Researchers have utilized derivatives of this compound to develop inhibitors targeting enzymes involved in cancer metabolism. For instance, modifications at the bromomethyl and bromopropyl positions have been explored to enhance interactions with specific protein kinases, which play a pivotal role in tumor growth and proliferation. Preliminary in vitro studies suggest that certain analogs derived from 2-(bromomethyl)-5-(3-bromopropyl)mandelic acid exhibit potent inhibitory effects on these kinases, warranting further investigation.
Moreover, the compound’s utility extends beyond oncology. Its structural framework has been investigated as a potential scaffold for antimicrobial agents. The presence of multiple reactive sites allows for the introduction of groups that disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Recent publications highlight its incorporation into libraries of compounds screened for activity against multidrug-resistant pathogens. These efforts underscore the growing interest in harnessing halogenated mandelic acid derivatives for addressing antibiotic resistance—a critical global health challenge.
The synthetic versatility of 2-(bromomethyl)-5-(3-bromopropyl)mandelic acid also makes it a valuable tool in material science applications. For example, researchers have explored its use in polymer chemistry, where it serves as a crosslinking agent or modifier to enhance material properties such as thermal stability and mechanical strength. The bromine atoms facilitate covalent bond formation under controlled conditions, enabling precise tuning of polymer architecture.
In terms of methodology, advances in synthetic techniques have further expanded the utility of this compound. Modern catalytic systems now allow for selective functionalization at specific positions without compromising other reactive sites. This precision is crucial when designing complex molecules where multiple functional groups must be introduced simultaneously or sequentially. The ability to manipulate these derivatives with high fidelity ensures that researchers can optimize their properties for specific applications.
The growing body of literature on 2-(bromomethyl)-5-(3-bromopropyl)mandelic acid reflects its significance as both a research tool and a potential drug candidate. Collaborative efforts between academic institutions and pharmaceutical companies are increasingly focused on exploring its derivatives through high-throughput screening and computational modeling approaches. These initiatives aim to accelerate the discovery pipeline by identifying lead compounds with optimized pharmacokinetic profiles.
Regulatory considerations also play a role in advancing compounds like this one into clinical development. Ensuring compliance with safety standards is paramount as researchers move from bench-scale synthesis to larger-scale preparations intended for preclinical studies. The robustness of synthetic routes and purity standards directly impacts confidence in experimental outcomes, underscoring why well-characterized intermediates like 2-(bromomethyl)-5-(3-bromopropyl)mandelic acid are indispensable.
Future directions may include exploring its role in modulating neurological pathways or addressing inflammatory diseases through targeted molecular interventions. The adaptability of its structural core allows chemists to tailor properties such as solubility, lipophilicity, and binding affinity—a key advantage when designing molecules intended for biological systems with diverse requirements.
In conclusion,2-(Bromomethyl)-5-(3-bromopropyl)mandelic acid (CAS No. 1804238-92-3) represents a multifaceted compound with broad applicability across chemical biology and pharmaceutical research fields. Its unique structural features provide an excellent foundation for developing innovative therapeutics while serving as an effective intermediate in synthetic chemistry workflows.
1804238-92-3 (2-(Bromomethyl)-5-(3-bromopropyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)